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Compound of Interest

Compound Name: CHMFL-BMX-078

Cat. No.: B15544527 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

CHMFL-BMX-078, a potent and selective type II irreversible BMX kinase inhibitor.[1]

Adherence to these guidelines is critical for ensuring personnel safety, environmental

protection, and regulatory compliance within research and drug development settings.

I. Compound Hazard Profile
CHMFL-BMX-078 is classified with specific hazards that necessitate careful handling during

disposal procedures. According to its Safety Data Sheet (SDS), the compound presents the

following risks:

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2A)[2]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation (Category 3)[2]

The substance is labeled with the GHS07 pictogram, indicating it is a health hazard.[2]
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Hazard Classification GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

II. Personal Protective Equipment (PPE) and Safe
Handling
Prior to initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment.

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: Work in a well-ventilated area. If dust or aerosols are likely to be

generated, a NIOSH-approved respirator is recommended.

Always wash hands thoroughly with soap and water after handling the compound. Avoid eating,

drinking, or smoking in areas where CHMFL-BMX-078 is handled.

III. Step-by-Step Disposal Procedures
All waste containing CHMFL-BMX-078, including the pure compound, solutions, and

contaminated labware, must be treated as hazardous chemical waste.

1. Segregation:

At the point of generation, keep all waste contaminated with CHMFL-BMX-078 separate

from other laboratory waste streams.
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2. Containment:

Solid Waste: Place unused or expired CHMFL-BMX-078 and contaminated solids (e.g.,

weighing paper, gloves, pipette tips) in a designated, robust, and sealable hazardous waste

container.

Liquid Waste: Collect all solutions containing CHMFL-BMX-078 in a dedicated, leak-proof,

and shatter-resistant container. Keep the container closed when not in use.

Sharps: Any contaminated sharps (e.g., needles, razor blades) must be placed in a

designated, puncture-proof sharps container.

3. Labeling:

Clearly label all waste containers as "Hazardous Waste" and include the full chemical name:

"CHMFL-BMX-078" and its CAS number (1808288-51-8). Note the date of waste

accumulation.

4. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory. Ensure that incompatible waste types are segregated to prevent

adverse chemical reactions.

5. Disposal:

Do not dispose of CHMFL-BMX-078 down the drain or in the regular trash.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Incineration in a facility equipped with an afterburner and scrubber may be a suitable

disposal method.

IV. Spill Management
In the event of a spill, immediate and proper cleanup is essential.
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Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Containment: Prevent the spill from spreading.

Cleanup: Use an absorbent material to collect the spill.

Disposal: Collect the absorbed material and any contaminated surfaces into a designated

hazardous waste container.

Decontamination: Decontaminate the spill area. A common procedure involves wiping

surfaces with a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent, and

disposing of the cleaning materials as hazardous waste.

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

CHMFL-BMX-078.
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Disposal workflow for CHMFL-BMX-078.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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